Cas no 1261820-89-6 (3-(2'-Bromo-3'-(trifluoromethyl)phenyl)propionaldehyde)

• Product Name: 3-(2'-Bromo-3'-(trifluoromethyl)phenyl)propionaldehyde
• CAS No: 1261820-89-6
• MF: C₁₀H₈BrF₃O
• MW: 281.069132804871
• CID: 4982714
• Update Time: 2025-06-09

3-(2'-Bromo-3'-(trifluoromethyl)phenyl)propionaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(2'-Bromo-3'-(trifluoromethyl)phenyl)propionaldehyde

• Inchi： 1S/C10H8BrF3O/c11-9-7(4-2-6-15)3-1-5-8(9)10(12,13)14/h1,3,5-6H,2,4H2
• InChI Key： ACXNGPGGYRMSFG-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)(F)F)=CC=CC=1CCC=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1

Additional information on 3-(2'-Bromo-3'-(trifluoromethyl)phenyl)propionaldehyde

Introduction to 3-(2'-Bromo-3'-(trifluoromethyl)phenyl)propionaldehyde (CAS No. 1261820-89-6)

3-(2'-Bromo-3'-(trifluoromethyl)phenyl)propionaldehyde, identified by its CAS number 1261820-89-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of both bromine and trifluoromethyl substituents on a phenyl ring, which are known to enhance the biological activity and metabolic stability of drug candidates. The propionaldehyde moiety at the other end of the molecule provides a versatile handle for further functionalization, making it a valuable intermediate in the synthesis of more complex pharmacological agents.

The structural features of 3-(2'-Bromo-3'-(trifluoromethyl)phenyl)propionaldehyde make it particularly interesting for researchers exploring novel therapeutic pathways. The bromine atom, for instance, is a common pharmacophore in many active pharmaceutical ingredients (APIs) due to its ability to participate in various chemical reactions, including cross-coupling reactions that are pivotal in modern drug synthesis. Similarly, the trifluoromethyl group is renowned for its ability to modulate the pharmacokinetic properties of molecules, such as improving lipophilicity and metabolic resistance. Together, these substituents contribute to the unique chemical and biological profile of this compound.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting specific biological pathways associated with diseases such as cancer, inflammation, and neurodegeneration. 3-(2'-Bromo-3'-(trifluoromethyl)phenyl)propionaldehyde has emerged as a key intermediate in the synthesis of several lead compounds that show promise in preclinical studies. Its incorporation into drug-like molecules has allowed researchers to fine-tune their pharmacological properties, leading to improved efficacy and reduced side effects. This has been particularly evident in the development of kinase inhibitors, where the presence of both bromine and trifluoromethyl groups has been shown to enhance binding affinity and selectivity.

The propionaldehyde group in 3-(2'-Bromo-3'-(trifluoromethyl)phenyl)propionaldehyde serves as a crucial site for further chemical modification. It can be readily converted into various functional groups such as amides, esters, or alcohols through standard organic transformations. These modifications are essential for optimizing the pharmacological profile of drug candidates, including their solubility, bioavailability, and target specificity. The versatility of this intermediate has made it a preferred choice for medicinal chemists working on hit-to-lead optimization and structure-activity relationship (SAR) studies.

One of the most compelling aspects of 3-(2'-Bromo-3'-(trifluoromethyl)phenyl)propionaldehyde is its role in the development of next-generation therapeutics. For example, recent studies have demonstrated its utility in the synthesis of small-molecule probes that can modulate protein-protein interactions critical for disease progression. By leveraging its unique structural features, researchers have been able to design molecules that selectively inhibit aberrant signaling pathways without affecting normal cellular processes. This level of selectivity is essential for developing drugs with improved safety profiles.

The synthetic methodologies employed in the preparation of 3-(2'-Bromo-3'-(trifluoromethyl)phenyl)propionaldehyde are also worth mentioning. The compound can be synthesized through multi-step organic reactions that involve halogenation, alkylation, and condensation processes. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been utilized to introduce the bromine and trifluoromethyl substituents with high precision. These synthetic strategies not only highlight the versatility of this intermediate but also showcase the advancements in synthetic organic chemistry that continue to drive innovation in drug discovery.

From a regulatory perspective, 3-(2'-Bromo-3'-(trifluoromethyl)phenyl)propionaldehyde is subject to standard guidelines governing chemical substances used in pharmaceutical research. Its handling requires adherence to good laboratory practices (GLP) to ensure safety and reproducibility in experimental outcomes. While it is not classified as a hazardous material under current regulations, proper storage and handling protocols must be followed to maintain its integrity throughout various stages of research and development.

The future prospects for 3-(2'-Bromo-3'-(trifluoromethyl)phenyl)propionaldehyde are promising, given its broad applicability in medicinal chemistry. As research continues to uncover new therapeutic targets and mechanisms, this compound is likely to play an increasingly important role in the design and synthesis of novel drug candidates. Collaborative efforts between academia and industry will be crucial in translating these findings into clinical applications that benefit patients worldwide.